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Compound of Interest

Compound Name: SB-399885 hydrochloride

Cat. No.: B1663417

Technical Support Center: SB-399885
Hydrochloride

This technical support guide provides detailed information on the shelf life, storage, and
handling of SB-399885 hydrochloride to assist researchers, scientists, and drug development
professionals in their experiments.

Frequently Asked Questions (FAQSs)

1. How should I store the solid (lyophilized) SB-399885 hydrochloride?

For long-term storage, it is recommended to store the solid SB-399885 hydrochloride at
-20°C, where it can be stable for at least four years.[1][2] Some suppliers also indicate stability
for 36 months under these conditions.[3] Alternatively, storage at 4°C is suitable for shorter
periods, provided the compound is sealed and protected from moisture.[4][5] One supplier
suggests desiccating at room temperature.[6]

2. What is the shelf life of SB-399885 hydrochloride?

The shelf life of solid SB-399885 hydrochloride is at least four years when stored at -20°C.[1]
[2]

3. How should I store stock solutions of SB-399885 hydrochloride?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1663417?utm_src=pdf-interest
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.caymanchem.com/product/32817/sb-399885-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/32817.pdf
https://www.adooq.com/sb-399885-hcl.html
https://www.medchemexpress.com/SB-399885_hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-103099/SB-399885-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.tocris.com/products/sb-399885-hydrochloride_3189
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.caymanchem.com/product/32817/sb-399885-(hydrochloride)
https://cdn.caymanchem.com/cdn/insert/32817.pdf
https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Troubleshooting & Optimization
Check Availability & Pricing

BENGHE

The storage conditions for stock solutions depend on the solvent used. For solutions in organic
solvents like DMSO, it is recommended to aliquot and freeze them. Stock solutions in DMSO
can be stored at -20°C for up to 3 months.[7] For longer-term storage of up to 6 months, -80°C
is recommended.[4][5] It is advisable to avoid repeated freeze-thaw cycles.[3] Aqueous
solutions are less stable, and it is not recommended to store them for more than one day.[2]

4. What solvents can | use to dissolve SB-399885 hydrochloride?

SB-399885 hydrochloride is soluble in several organic solvents and water. It is soluble in
DMSO at concentrations up to 100 mg/mL (207.12 mM) and in ethanol and DMF at
approximately 30 mg/mL.[1][2][4][5] It is also soluble in water at about 6.67 mg/mL (13.81 mM),
although heating and sonication may be required.[4][5] Another source indicates solubility in
water up to 100 mM.[7] For in vivo experiments, a common vehicle is a mixture of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.[5]

Data Summary

: - ondii | Shelf Lif

Storage . Special
Form Shelf Life .
Temperature Instructions
Keep desiccated and
Solid (Lyophilized) -20°C > 4 years[1][2] sealed away from
moisture.[3][4][5]
Keep sealed and
Solid (Lyophilized) 4°C Shorter-term away from moisture.

[4115]

Solid (Lyophilized)

Room Temperature

Stable for shipping

Desiccate for storage.

[6]

Aliguot to avoid

Solution in DMSO -20°C Up to 3 months[7]
freeze-thaw cycles.[3]
o Aliquot to avoid
Solution in DMSO -80°C Up to 6 months[4][5]
freeze-thaw cycles.
_ Not recommended for  Prepare fresh before
Aqueous Solution 4°C

>1 day[2]

use.
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Experimental Protocols

Preparation of Stock Solutions
1. DMSO Stock Solution (100 mM):

« Objective: To prepare a high-concentration stock solution for long-term storage and serial
dilutions.

o Materials: SB-399885 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge
tubes.

e Procedure:

o Equilibrate the SB-399885 hydrochloride vial to room temperature before opening to
prevent moisture condensation.

o Weigh the desired amount of the compound. The molecular weight is 482.81 g/mol .[5]

o Add the appropriate volume of DMSO to achieve a 100 mM concentration. For example, to
1 mg of SB-399885 hydrochloride, add 2.07 mL of DMSO.[6]

o Vortex and/or sonicate the solution until the compound is completely dissolved.[4][5]

o Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw
cycles.

o Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.[4][5][7]
2. Aqueous Stock Solution (10 mM):

» Objective: To prepare an agueous stock solution for experiments where organic solvents are
not suitable.

o Materials: SB-399885 hydrochloride powder, sterile deionized water, sterile tubes.
e Procedure:

o Weigh the desired amount of the compound.
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Add the appropriate volume of sterile water.

prepare them fresh on the day of use.[2]

Troubleshooting Guide

Issue

To aid dissolution, warm the solution to 60°C and use an ultrasonic bath.[4][5]
Once dissolved, filter-sterilize the solution using a 0.22 um filter.[4]

Note: Aqueous solutions are not stable for long-term storage. It is highly recommended to

Possible Cause

Recommended Solution

Compound precipitation in

stock solution upon freezing

The concentration may be too
high for the solvent at low

temperatures.

Warm the solution and
vortex/sonicate to redissolve
before use. Consider preparing
a lower concentration stock

solution.

Difficulty dissolving the

compound in water

SB-399885 hydrochloride has

limited aqueous solubility.

Use sonication and gentle
warming (up to 60°C) to
facilitate dissolution.[4][5]
Ensure the pH of the water is

appropriate.

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

multiple freeze-thaw cycles.

Always use freshly prepared
solutions or properly stored
aliquots. Avoid repeated
freezing and thawing of stock

solutions.[3]

Unexpected biological effects

in cell culture or in vivo

High concentration of organic
solvent (e.g., DMSO) in the

final working solution.

Ensure the final concentration
of the organic solvent is low
and does not exceed the
tolerance level for your
experimental system. Perform

a vehicle control experiment.

Visualizations
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Signaling Pathway of SB-399885 Hydrochloride

SB-399885 is a selective antagonist of the serotonin 6 (5-HT6) receptor.[1] The 5-HT6 receptor
is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand
serotonin, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP
(cAMP).[2] By blocking this receptor, SB-399885 prevents this downstream signaling cascade.

Activates

i i Adenylyl
5-HT6 Receptor Cyclase
Blocks

Serotonin

SB-399885
Activates Downstream
Signaling

1. Prepare Stock Solution
(e.g., 100 MM in DMSO)

l

2. Prepare Working Solution
(Dilute stock in media/buffer)

Include Vehicle Control
(e.g., 0.1% DMSO)

3. Treat Experimental System
(Cells or Animals)

4. Incubation/Treatment Period

5. Perform Assay
(e.g., Western Blot, Behavioral Test)

6. Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SB-399885 hydrochloride shelf life and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663417#sb-399885-hydrochloride-shelf-life-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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